[5-amino-7-thia-1,9-diazatetracyclo[9.2.2.0~2,10~.0~4,8~]pentadeca-2,4(8),5,9-tetraen-6-yl][3,4-dihydro-2(1H)-isoquinolinyl]methanone

• IUPAC Name: (5-amino-7-thia-1,9-diazatetracyclo[9.2.2.02,10.04,8]pentadeca-2(10),3,5,8-tetraen-6-yl)-(3,4-dihydro-1H-isoquinolin-2-yl)methanone
• InChI: InChI=1S/C22H22N4OS/c23-18-16-11-17-19(14-6-8-25(17)9-7-14)24-21(16)28-20(18)22(27)26-10-5-13-3-1-2-4-15(13)12-26/h1-4,11,14H,5-10,12,23H2
• InChI Key: CBESOUFNOXLILI-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C3=C2C=C4C(=C(SC4=N3)C(=O)N5CCC6=CC=CC=C6C5)N
• Molecular Formula: C22H22N4OS
• Molecular Weight: 390.5 g/mol

Description

The compound “[5-amino-7-thia-1,9-diazatetracyclo[9.2.2.0~2,10~.0~4,8~]pentadeca-2,4(8),5,9-tetraen-6-yl][3,4-dihydro-2(1H)-isoquinolinyl]methanone” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound in the literature.

Synthesis Analysis

The synthesis of this compound is not well-documented in the available literature. Therefore, a detailed synthesis analysis cannot be provided at this time.

Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented in the available literature. Therefore, a detailed chemical reactions analysis cannot be provided at this time.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of cephem derivatives like 5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid derivatives. These derivatives are useful as carriers for a range of drugs containing an amino group. Their synthesis, including intermediates and final products, along with total NMR characterization, has been detailed (Blau et al., 2008).
• Research has also focused on the synthesis in the diazasteroid group, where derivatives of 5-aminoquinoline and other compounds were prepared, leading to crystalline compounds and various isomers. This demonstrates the compound's role in creating structurally diverse molecules (Matoba et al., 1981).

Application in Antiviral and Antitumoral Activities

• Studies have shown the utility of derivatives in antiviral and antitumoral activities. For instance, derivatives like 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone have been used to synthesize heterocyclic compounds with evaluated cytotoxicity and anti-HSV1 activities (Attaby et al., 2006).
• Another study involved the synthesis of ( ±)-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-phenyl-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-7-yl)(phenyl)methanones, demonstrating the potential for tuning biological properties towards antiviral or antitumoral activity (Jilloju et al., 2021).

Potential in Antibacterial and Antifungal Applications

• Research indicates the compound's derivatives could be significant in antibacterial and antifungal applications. This includes the synthesis of specific derivatives and their evaluation against bacterial and fungal strains, highlighting the compound's broad potential in pharmaceutical applications (Chopde et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not well-documented in the available literature. Therefore, a detailed mechanism of action cannot be provided at this time.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented in the available literature. Therefore, a detailed safety and hazards analysis cannot be provided at this time.